Cas no 1218664-35-7 (2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid)

• Product Name: 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• CAS No: 1218664-35-7
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• MDL: MFCD02656546
• CID: 4687008
• Update Time: 2025-10-23

2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-(3-METHOXYBENZOYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• 2-[(3-methoxyphenyl)carbonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• STK504045
• BBL001496
• R6032
• 2-(3-methoxybenzoyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid

• MDL： MFCD02656546
• Inchi： 1S/C18H17NO4/c1-23-15-8-4-7-13(9-15)17(20)19-11-14-6-3-2-5-12(14)10-16(19)18(21)22/h2-9,16H,10-11H2,1H3,(H,21,22)
• InChI Key： WZJWIGCQPGNHIA-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC=CC=2CN1C(C1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid

Introduction to 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid (CAS No. 1218664-35-7)

2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid, identified by its CAS number 1218664-35-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-known for its biological activity and pharmacological relevance. The presence of a 3-methoxybenzoyl substituent in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid consists of a fused heterocyclic system comprising an isoquinoline ring system substituted with a carboxylic acid group at the 3-position and an ester-like moiety at the 2-position. This arrangement not only contributes to its stability but also influences its interactions with biological targets. The 3-methoxybenzoyl group, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for designing bioactive molecules.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their diverse pharmacological profiles. These compounds have shown potential in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The unique structural features of 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid make it a compelling subject for investigation in these contexts. Specifically, the combination of the tetrahydroisoquinoline core and the 3-methoxybenzoyl substituent suggests that this compound may exhibit modulatory effects on neurotransmitter systems and signal transduction pathways relevant to these diseases.

One of the most exciting aspects of this compound is its potential as a tool for studying enzyme inhibition and receptor binding. The carboxylic acid group at the 3-position provides a site for hydrogen bonding interactions with biological targets, while the aromatic 3-methoxybenzoyl moiety allows for hydrophobic interactions. These features are crucial for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. For instance, studies have shown that tetrahydroisoquinoline derivatives can interact with monoamine transporters and kinases, which are key targets in neuropharmacology.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can identify structural modifications that enhance potency and selectivity without compromising safety.

The synthesis of 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroisoquinoline core requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the 3-methoxybenzoyl group without affecting the integrity of the molecule demands expertise in multi-step organic synthesis. However, recent innovations in catalytic methods and green chemistry have made it possible to synthesize complex molecules more efficiently and sustainably.

In terms of biological activity, 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid has demonstrated promising results in preclinical studies. For example, researchers have observed that derivatives of this compound can modulate neurotransmitter release by interacting with vesicular monoamine transporters (VMATs). This mechanism is particularly relevant for treating neurological disorders such as depression and Parkinson's disease. Furthermore, 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid has shown potential as an anti-inflammatory agent by inhibiting key inflammatory pathways.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its moderate lipophilicity and good solubility profile, 2-(3-Methoxybenzoyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid is expected to exhibit favorable absorption distribution metabolism and excretion (ADME) characteristics. This makes it a suitable candidate for further development into an oral therapeutic agent. Moreover, 2-(3-Methoxybenzoyl)-1，